T-0156 Compound: A Technical Guide to a Potent and Selective PDE5 Inhibitor
T-0156 Compound: A Technical Guide to a Potent and Selective PDE5 Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Introduction
T-0156 is a potent and highly selective phosphodiesterase type 5 (PDE5) inhibitor developed for pharmacological research.[1][2][3] Chemically, it is a 2,7-naphthyridine (B1199556) derivative, identified as Methyl 2-[(2-methylpyridin-4-yl)methyl]-1-oxo-8-[(pyrimidin-2-yl)methoxy]-4-(3,4,5-trimethoxyphenyl)-1,2-dihydro-2,7-naphthyridine-3-carboxylate hydrochloride.[2][4][5] Its high affinity and selectivity for PDE5 make it a valuable tool for investigating the nitric oxide (NO)/cyclic guanosine (B1672433) monophosphate (cGMP) signaling pathway, which is crucial in various physiological processes, including vasodilation.[1][3]
Core Mechanism of Action: The NO/cGMP Pathway
T-0156 exerts its effects by competitively inhibiting the PDE5 enzyme, which is responsible for the hydrolysis of cGMP.[1][3] This inhibition leads to an accumulation of intracellular cGMP, thereby enhancing the signaling cascade initiated by nitric oxide (NO).
The NO/cGMP pathway is initiated when NO, produced by NO synthase (NOS), diffuses into smooth muscle cells and binds to soluble guanylate cyclase (sGC).[6][7] This activation of sGC catalyzes the conversion of guanosine triphosphate (GTP) to cGMP. Elevated cGMP levels then activate cGMP-dependent protein kinase (PKG), which phosphorylates downstream targets, leading to a decrease in intracellular calcium levels and resulting in smooth muscle relaxation and vasodilation.[7] T-0156 enhances this natural process by preventing the degradation of cGMP, thus prolonging and amplifying the signal.[1][3][6]
Quantitative Data: Enzymatic Activity and Pharmacological Effects
The efficacy of T-0156 is defined by its high inhibitory potency against PDE5 and its selectivity over other phosphodiesterase isoforms.
Table 1: Inhibitory Potency and Selectivity of T-0156 against PDE Isoforms
| PDE Isoform | IC₅₀ (nM) | Selectivity vs. PDE5 (Fold) |
| PDE5 | 0.23 [1][3][8] | 1 |
| PDE6 | 56[1][3] | ~243[3][8] |
| PDE1 | >10,000[1][3] | >43,478 |
| PDE2 | >10,000[1] | >43,478 |
| PDE3 | >10,000[1] | >43,478 |
| PDE4 | >10,000[1] | >43,478 |
Data derived from studies using isolated canine phosphodiesterase isozymes.[3]
Table 2: Preclinical Efficacy of T-0156
| Experimental Model | Parameter | Vehicle Control | T-0156 | Sildenafil (B151) |
| Isolated Rabbit Corpus Cavernosum | cGMP Level (pmol/mg protein) | 1.1 ± 0.4[3] | 6.0 ± 1.5 (at 100 nM)[3] | N/A |
| Isolated Rabbit Corpus Cavernosum | Relaxation (EC₃₀) | N/A | 5.0 nM[5][8] | 8.7 nM[5][8] |
| Anesthetized Dogs | Penile Tumescence Potentiation (%) | 9.8 ± 4.5[3] | 279.0 ± 38.4 (at 1000 µg/kg, i.d.)[3] | N/A |
| Anesthetized Dogs | Penile Tumescence Potentiation (%) | N/A | 181.5 ± 31.1 (at 10 µg/kg, i.v.)[2][9] | 190.0 ± 37.9 (at 100 µg/kg, i.v.)[2][9] |
| Anesthetized Dogs | Plasma Concentration (ng/mL) | N/A | 16.7 ± 1.6 (at 10 µg/kg, i.v.)[2][9] | 78.8 ± 5.3 (at 100 µg/kg, i.v.)[2][9] |
| Anesthetized Dogs | ERG Amplitude Reduction (%) | N/A | 41.1 ± 8.0 (at 1000 µg/kg, i.v.)[2] | 71.7 ± 3.9 (at 1000 µg/kg, i.v.)[2] |
i.d. = intraduodenal; i.v. = intravenous; N/A = Not Applicable/Available; ERG = Electroretinogram (a measure of PDE6 inhibition).
The data demonstrates that T-0156 is more potent than sildenafil in in vitro functional assays and achieves similar in vivo effects at a significantly lower plasma concentration.[2][9] Furthermore, its effect on the electroretinogram, an indicator of PDE6 inhibition in the retina, is weaker than that of sildenafil, consistent with its higher enzymatic selectivity for PDE5 over PDE6.[2]
Key Experimental Protocols and Methodologies
The pharmacological profile of T-0156 was established through a series of standardized preclinical experiments.
PDE Isozyme Inhibition Assay
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Objective: To determine the IC₅₀ values of T-0156 against various PDE isoforms.
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Methodology:
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PDE isozymes (PDE1-6) are isolated and purified from canine tissues (e.g., heart, lung, aorta, corpus cavernosum).
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The enzymatic reaction is initiated by adding the substrate (³H-cGMP for PDE5/6 or ³H-cAMP for PDE1/2/3/4) to a mixture containing the specific PDE isozyme in the presence of varying concentrations of T-0156.
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The reaction is terminated, and the resulting radiolabeled product (e.g., ³H-5'-GMP) is separated from the unhydrolyzed substrate using chromatography.
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Radioactivity is quantified via liquid scintillation counting.
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The concentration of T-0156 that inhibits 50% of the enzyme activity (IC₅₀) is calculated from the dose-response curve.
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Isolated Tissue Relaxation Studies
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Objective: To assess the functional effect of T-0156 on smooth muscle relaxation.
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Methodology:
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Corpus cavernosum strips are isolated from male rabbits and mounted in organ baths containing a physiological salt solution, maintained at 37°C and aerated.
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The tissues are pre-contracted with an agent like phenylephrine.
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Relaxation is induced by electrical field stimulation (EFS) to release endogenous NO, or by direct addition of NO donors.
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T-0156 is added to the bath at various concentrations to determine its ability to potentiate EFS-induced relaxation.
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Changes in tissue tension are recorded using an isometric force transducer, and concentration-response curves are generated.
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In Vivo Model of Penile Tumescence in Anesthetized Dogs
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Objective: To evaluate the in vivo efficacy of T-0156 on a key physiological response mediated by PDE5 inhibition.
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Methodology:
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Male dogs are anesthetized, and catheters are placed for drug administration and blood sampling.
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The cavernous nerve is isolated and stimulated electrically to induce penile erection (tumescence).
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Penile rigidity or intracavernosal pressure is measured as the primary endpoint.
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T-0156 or a comparator (e.g., sildenafil) is administered intravenously or intraduodenally.
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Nerve stimulation is repeated post-administration, and the potentiation of the tumescence response is quantified.
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Simultaneously, an electroretinogram (ERG) may be recorded to assess off-target effects on retinal PDE6.
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Conclusion
T-0156 is a powerful pharmacological agent characterized by its exceptional potency (IC₅₀ = 0.23 nM) and high selectivity (~240-fold) for PDE5 over PDE6, with negligible activity against other PDE isoforms.[1][3][8] Preclinical data from both in vitro and in vivo models confirm its ability to enhance the NO/cGMP signaling pathway, leading to significant physiological effects such as smooth muscle relaxation.[3] Its distinct pharmacological profile, particularly its greater potency and selectivity compared to sildenafil, establishes T-0156 as a valuable and precise research tool for studying PDE5 function and the broader implications of the cGMP signaling cascade in health and disease.[2]
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. T-0156, a novel phosphodiesterase type 5 inhibitor, and sildenafil have different pharmacological effects on penile tumescence and electroretinogram in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Enzymological and pharmacological profile of T-0156, a potent and selective phosphodiesterase type 5 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. T-0156 - Wikipedia [en.wikipedia.org]
- 5. Decahydro-2,7-naphthyridine | 885270-20-2 | Benchchem [benchchem.com]
- 6. Involvement of a NO–cyclic GMP–PKG signaling pathway in nitrous oxide-induced antinociception in mice - PMC [pmc.ncbi.nlm.nih.gov]
- 7. ovid.com [ovid.com]
- 8. Buy 3-methoxy-1,7-naphthyridin-8(7H)-one (EVT-8871117) [evitachem.com]
- 9. ovid.com [ovid.com]
